Cas no 1000577-85-4 (2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile)

2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile structure

1000577-85-4 structure

Product Name:2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile

CAS No:1000577-85-4

MF:C₇H₃ClFIN₂

MW:296.467995882034

CID:3157532

PubChem ID:26598350

Update Time:2025-04-21

2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile
- SB82583
- 1000577-85-4
- DTXSID701255825
- FS-6157
- AKOS027385735
- MDL： MFCD09800814
- Inchi： 1S/C7H3ClFIN2/c8-4-1-5(10)7(12)3(2-11)6(4)9/h1H,12H2
- InChI Key： SHKGZYTZNRSZAQ-UHFFFAOYSA-N
- SMILES： IC1=CC(=C(C(C#N)=C1N)F)Cl

Computed Properties

Exact Mass: 295.90135Da
Monoisotopic Mass: 295.90135Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 49.8Å²

Experimental Properties

Melting Point: 145-147°C

2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	035151-1g	2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile	1000577-85-4	95%	1g	￡179.00	2022-03-01
Fluorochem	035151-5g	2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile	1000577-85-4	95%	5g	￡635.00	2022-03-01
eNovation Chemicals LLC	Y1255556-1g	2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile	1000577-85-4	95%	1g	$325	2024-06-05
eNovation Chemicals LLC	Y1255556-5g	2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile	1000577-85-4	95%	5g	$1040	2024-06-05
eNovation Chemicals LLC	Y1255556-250mg	2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile	1000577-85-4	95%	250mg	$210	2025-02-26
eNovation Chemicals LLC	Y1255556-1g	2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile	1000577-85-4	95%	1g	$340	2025-02-26
eNovation Chemicals LLC	Y1255556-5g	2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile	1000577-85-4	95%	5g	$1095	2025-02-26
eNovation Chemicals LLC	Y1255556-25g	2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile	1000577-85-4	95%	25g	$4170	2025-02-26
A2B Chem LLC	AX92894-1g	2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile	1000577-85-4	95%	1g	$275.00	2024-01-05
A2B Chem LLC	AX92894-5g	2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile	1000577-85-4	95%	5g	$825.00	2024-01-05

2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile Related Literature

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4. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315

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